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Compound of Interest

Compound Name: 1-Isopropylazetidin-3-ol

Cat. No.: B083560 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Isopropylazetidin-3-ol (CAS No. 13156-

06-4) was not publicly available at the time of this writing. The following disposal procedures

are based on general best practices for handling and disposing of laboratory chemicals where

specific hazard information is unavailable. It is imperative to obtain the SDS from the chemical

supplier and consult with your institution's Environmental Health and Safety (EHS) department

for guidance specific to this compound and your location's regulations. The information

provided here is for guidance purposes only and should not replace a formal hazard

assessment and consultation with qualified professionals.

This guide provides essential safety and logistical information for the proper disposal of 1-
Isopropylazetidin-3-ol, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Pre-Disposal Hazard Assessment and Personal
Protective Equipment (PPE)
Given the absence of a specific SDS, 1-Isopropylazetidin-3-ol should be treated as a

hazardous substance of unknown toxicity and reactivity. A thorough risk assessment should be

conducted before handling. The following table summarizes the recommended PPE and initial

handling precautions.
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Parameter Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.[1][2]

Protects against potential

splashes and unforeseen

reactions.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[1][3]

Prevents skin contact with a

potentially toxic or corrosive

substance.

Body Protection

A chemical-resistant lab coat

or apron. For larger quantities,

chemical-resistant coveralls

may be necessary.[1][3]

Minimizes the risk of skin

exposure and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably within a certified

chemical fume hood.[1][2]

Reduces the risk of inhaling

potentially harmful vapors or

aerosols.

Waste Segregation and Containerization
Proper segregation and containment are the first steps in the disposal process. Never mix 1-
Isopropylazetidin-3-ol with other waste streams unless explicitly instructed to do so by your

EHS department.

Experimental Protocol for Waste Collection:
Select a Compatible Container: Choose a waste container that is compatible with amines

and alcohols. A high-density polyethylene (HDPE) or glass container is generally suitable.[4]

[5] The container must be in good condition, free from cracks or leaks, and have a secure,

leak-proof screw-on cap.[4][6]

Label the Container: Affix a "Hazardous Waste" label to the container.[7][8][9] The label must

include:

The full chemical name: "1-Isopropylazetidin-3-ol"

CAS Number: "13156-06-4"
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The words "Hazardous Waste"[7][8][9]

An accumulation start date.

The name of the principal investigator and the laboratory location.

An indication of the potential hazards (e.g., "Potentially Toxic," "Handle with Caution").

Secondary Containment: Place the primary waste container in a larger, chemically resistant

secondary container to contain any potential leaks or spills.[6]

Storage: Store the container in a designated, well-ventilated hazardous waste accumulation

area, away from incompatible materials.

Disposal Procedure
Disposal of 1-Isopropylazetidin-3-ol must be handled through your institution's certified

hazardous waste management program. Do not attempt to dispose of this chemical down the

drain or in regular trash.

Experimental Protocol for Final Disposal:
Request a Waste Pickup: Once the waste container is ready for disposal, submit a

hazardous waste pickup request to your institution's EHS department.

Provide Documentation: Accompany the waste with any available information, including the

chemical name, CAS number, and any known properties, even if limited.

Contaminated Materials: Any materials, such as personal protective equipment (PPE),

absorbent pads, or labware that have come into contact with 1-Isopropylazetidin-3-ol, must

be disposed of as hazardous waste.[10][11] These items should be collected in a separate,

clearly labeled hazardous waste bag or container.[10]

Spill and Emergency Procedures
In the event of a spill, prioritize personal safety and follow these steps:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
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Alert: Notify your supervisor and your institution's EHS department immediately.

Control: If the spill is small and you are trained to handle it, wear appropriate PPE and

contain the spill using a chemical spill kit with absorbent materials.

Cleanup: Collect the absorbent material and the spilled substance and place them in a

labeled hazardous waste container.

Decontaminate: Clean the spill area as directed by your EHS department.

Visualizing the Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of 1-Isopropylazetidin-
3-ol.

Preparation Containment Disposal

Start: Have 1-Isopropylazetidin-3-ol for Disposal Conduct Hazard Assessment (Treat as Unknown) Don Appropriate PPE Select Compatible Waste Container Label as Hazardous Waste Place in Secondary Containment Store in Designated Area Request EHS Waste Pickup End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: Disposal workflow for 1-Isopropylazetidin-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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